AM-114

• CAS No.: 856849-35-9
• Product Name: AM-114
• Molecular Formula: C20H21B2NO5
• Molecular Weight: 377.01
• IUPAC Name: [4-[(E)-[(5E)-5-[(4-boronophenyl)methylidene]-1-methyl-4-oxopiperidin-3-ylidene]methyl]phenyl]boronic acid
• Standard InChI: InChI=1S/C20H21B2NO5/c1-23-12-16(10-14-2-6-18(7-3-14)21(25)26)20(24)17(13-23)11-15-4-8-19(9-5-15)22(27)28/h2-11,25-28H,12-13H2,1H3/b16-10+,17-11+
• Standard InChIKey: SRPIKXGUPAKTIZ-APGQMXJTSA-N
• SMILES: B(C1=CC=C(C=C1)C=C2CN(CC(=CC3=CC=C(C=C3)B(O)O)C2=O)C)(O)O
• Appearance: Solid powder
• Description: AM 114 is a proteasome inhibitor. It is an inhibitor of chymotrypsin-like activity of the 20S proteasome. Also, AM-114 displays anticancer activity, inhibits cell growth in human colon cancer HCT116 p53+/+ cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AM-114; AM 114; AM114; Proteasome Inhibitor IX
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• PubChem Compound: 11639443
• Last Modified: Nov 11 2021